2-[3-(3,4-dimethyl-1-piperidinyl)propoxy]benzonitrile hydrochloride
Overview
Description
2-[3-(3,4-dimethyl-1-piperidinyl)propoxy]benzonitrile hydrochloride, also known as MK-801, is a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor. It is a potent and selective inhibitor of the NMDA receptor and has been widely used in scientific research to investigate the role of NMDA receptors in various physiological and pathological processes.
Mechanism of Action
2-[3-(3,4-dimethyl-1-piperidinyl)propoxy]benzonitrile hydrochloride binds to the NMDA receptor at a site that is distinct from the glutamate binding site and blocks the ion channel pore, preventing the influx of calcium ions and inhibiting the downstream signaling pathways. This leads to the inhibition of excitatory neurotransmission and neuronal activity.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of long-term potentiation (LTP), the enhancement of long-term depression (LTD), the induction of apoptosis in neurons, and the modulation of synaptic plasticity.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[3-(3,4-dimethyl-1-piperidinyl)propoxy]benzonitrile hydrochloride in lab experiments include its high potency and selectivity for the NMDA receptor, its ability to inhibit excitatory neurotransmission, and its well-established role in scientific research. However, the limitations of using this compound include its potential toxicity and the need for careful dosing and administration to avoid unwanted side effects.
Future Directions
There are several future directions for research involving 2-[3-(3,4-dimethyl-1-piperidinyl)propoxy]benzonitrile hydrochloride, including the investigation of its potential therapeutic applications in neurodegenerative diseases and psychiatric disorders, the development of more selective NMDA receptor antagonists, and the exploration of the role of NMDA receptors in other physiological and pathological processes. Additionally, further research is needed to better understand the mechanisms underlying the biochemical and physiological effects of this compound and to develop new methods for studying the NMDA receptor and its role in neuronal function.
Scientific Research Applications
2-[3-(3,4-dimethyl-1-piperidinyl)propoxy]benzonitrile hydrochloride has been widely used in scientific research to investigate the role of NMDA receptors in various physiological and pathological processes such as learning and memory, neuronal plasticity, neurodegenerative diseases, and psychiatric disorders.
properties
IUPAC Name |
2-[3-(3,4-dimethylpiperidin-1-yl)propoxy]benzonitrile;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N2O.ClH/c1-14-8-10-19(13-15(14)2)9-5-11-20-17-7-4-3-6-16(17)12-18;/h3-4,6-7,14-15H,5,8-11,13H2,1-2H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UBDUEMOUKBSXQA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1C)CCCOC2=CC=CC=C2C#N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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